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Compound of Interest

Compound Name: (2E)-Hexenoyl-CoA

Cat. No.: B1245581 Get Quote

For researchers, scientists, and drug development professionals, high-purity (2E)-Hexenoyl-
CoA is a critical reagent for investigating cellular metabolism and developing novel

therapeutics, particularly in the field of oncology. This intermediate in the mitochondrial fatty

acid β-oxidation pathway serves as a key substrate for several enzymes, making it an

invaluable tool for enzyme characterization, inhibitor screening, and pathway analysis.

Commercial Suppliers of High-Purity (2E)-Hexenoyl-
CoA
Several commercial suppliers offer high-purity (2E)-Hexenoyl-CoA for research purposes.

While purity specifications should always be confirmed with the supplier via the Certificate of

Analysis (CoA) for the specific lot, researchers can typically expect high purity suitable for

sensitive enzymatic assays.
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Supplier Product Name Reported Purity
Catalog Number
(Example)

MedchemExpress (2E)-Hexenoyl-CoA
>98% (based on

representative CoA)[1]
HY-W783829[2][3]

Nordic Biosite (2E)-Hexenoyl-CoA
Information available

upon request

Supplier is a

distributor for

MedchemExpress

Alfa Chemistry (2E)-Hexenoyl-CoA
CoA provided with

purchase[4]
ACM10018936

CORTEX BIOCHEM (2E)-Hexenoyl-CoA
Information available

upon request
Contact for details

Applications in Research and Drug Development
(2E)-Hexenoyl-CoA is a substrate for several key enzymes in fatty acid metabolism, including

enoyl-CoA hydratase and acyl-CoA oxidases.[2][3][5] Its primary applications lie in:

Enzyme Characterization and Kinetic Studies: Determining the kinetic parameters (Km,

Vmax, kcat) of enzymes involved in fatty acid oxidation.

High-Throughput Screening (HTS) for Enzyme Inhibitors: Identifying and characterizing small

molecule inhibitors of enzymes that metabolize (2E)-Hexenoyl-CoA. Such inhibitors have

significant potential in drug development.

Metabolic Pathway Analysis: Studying the flux and regulation of the fatty acid β-oxidation

pathway in various physiological and pathological states.

Cancer Research: Investigating the reliance of cancer cells on fatty acid oxidation for

survival and proliferation.[6][7][8][9] Targeting enzymes in this pathway is a promising

therapeutic strategy.[10][11][12][13]

The inhibition of fatty acid oxidation is a key area of interest in cancer drug development. Many

cancer cells exhibit metabolic reprogramming and become dependent on FAO for energy
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production and to combat metabolic stress.[6][8][11] Therefore, enzymes that utilize (2E)-
Hexenoyl-CoA are attractive targets for therapeutic intervention.

Signaling Pathways and Experimental Workflows
Fatty Acid β-Oxidation Pathway
The diagram below illustrates the central role of (2E)-Hexenoyl-CoA in the mitochondrial fatty

acid β-oxidation spiral.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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